1-((4-fluoro-3-methylphenyl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine

• IUPAC Name: 1-(4-fluoro-3-methylphenyl)sulfonyl-4-(triazol-2-yl)piperidine
• InChI: InChI=1S/C14H17FN4O2S/c1-11-10-13(2-3-14(11)15)22(20,21)18-8-4-12(5-9-18)19-16-6-7-17-19/h2-3,6-7,10,12H,4-5,8-9H2,1H3
• InChI Key: OJPKCAQWKHURBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCC(CC2)N3N=CC=N3)F
• Molecular Formula: C14H17FN4O2S
• Molecular Weight: 324.38 g/mol

Description

1-((4-fluoro-3-methylphenyl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine, also known as FMP-TZP, is a synthetic compound with potential applications in the field of medicinal chemistry.

Scientific Research Applications

5-HT2 Antagonist Activity

A study by Watanabe et al. (1992) demonstrated the synthesis of derivatives with a similar chemical structure, showing potent 5-HT2 antagonist activity. This suggests potential applications in the treatment of disorders related to serotonin receptor dysfunction (Watanabe et al., 1992).

Multidrug-Resistant Tuberculosis (MDR-TB) Research

Jayachandra et al. (2018) identified related substances in a drug substance for MDR-TB, where similar compounds were characterized, hinting at potential research applications in MDR-TB treatment (Jayachandra et al., 2018).

Analysis of Intermolecular Interactions

Shukla et al. (2017) synthesized and analyzed derivatives of 1,2,4 triazoles, similar in structure, to understand intermolecular interactions. This research can be crucial for drug design and molecular engineering (Shukla et al., 2017).

Antimicrobial Activity in Agriculture

Vinaya et al. (2009) studied the antimicrobial activity of related derivatives against bacterial and fungal pathogens in tomato plants. This indicates potential applications in agricultural pathogen control (Vinaya et al., 2009).

Ring Contraction Studies in Chemistry

Ambrožič et al. (1998) investigated a reaction involving a similar compound leading to a ring transformation. This research contributes to the understanding of chemical reaction mechanisms (Ambrožič et al., 1998).

Potential in Type II Diabetes Treatment

Ur-Rehman et al. (2018) synthesized derivatives of 1,2,4-triazoles, showing inhibition of α-glucosidase enzyme, suggesting potential applications in treating type II diabetes (Ur-Rehman et al., 2018).